Cas no 1807200-82-3 (Ethyl 5-cyano-2-ethyl-3-formylphenylacetate)

• Product Name: Ethyl 5-cyano-2-ethyl-3-formylphenylacetate
• CAS No: 1807200-82-3
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5010938
• Update Time: 2025-10-30

Ethyl 5-cyano-2-ethyl-3-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-ethyl-3-formylphenylacetate

• Inchi： 1S/C14H15NO3/c1-3-13-11(7-14(17)18-4-2)5-10(8-15)6-12(13)9-16/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： RNIOEXUJQUZSJV-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C=C(C=O)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 344
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 5-cyano-2-ethyl-3-formylphenylacetate

Ethyl 5-cyano-2-ethyl-3-formylphenylacetate (CAS No. 1807200-82-3): A Comprehensive Overview

Ethyl 5-cyano-2-ethyl-3-formylphenylacetate (CAS No. 1807200-82-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure incorporates several functional groups, including a cyano group, an ethyl group, and a formyl group, which contribute to its versatile reactivity and potential biological activity.

The Ethyl 5-cyano-2-ethyl-3-formylphenylacetate molecule is of particular interest due to its ability to participate in various chemical transformations, making it a valuable intermediate in synthetic organic chemistry. The presence of the cyano group (-CN) enhances its reactivity, allowing for further functionalization through nucleophilic addition reactions. Additionally, the formyl group (-CHO) enables condensation reactions with amines and other nucleophiles, facilitating the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyano-substituted phenylacetic acid derivatives have shown promise in various preclinical studies as intermediates for drug development. Specifically, compounds containing the cyano group have been investigated for their antimicrobial and anti-inflammatory properties. The ethyl and formyl groups further contribute to the molecule's complexity, offering multiple sites for chemical modification to tailor its biological activity.

One of the most compelling aspects of Ethyl 5-cyano-2-ethyl-3-formylphenylacetate is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel scaffolds for drug discovery. For instance, modifications at the phenolic ring can lead to the creation of potent enzyme inhibitors or receptor modulators. The formyl group serves as a key reactive site for forming amide bonds, which are crucial in peptide and protein drug design.

The compound's versatility also extends to its role in material science applications. The cyano and formyl groups can participate in polymerization reactions, leading to the development of advanced materials with tailored properties. These materials may find applications in coatings, adhesives, and specialty polymers where precise control over molecular architecture is essential.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 5-cyano-2-ethyl-3-formylphenylacetate's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental efforts by predicting optimal reaction conditions and identifying potential lead compounds.

The synthesis of Ethyl 5-cyano-2-ethyl-3-formylphenylacetate involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include cyanation reactions to introduce the cyano group, esterification to incorporate the ethyl acetate moiety, and formylation reactions to introduce the aldehyde functionality. Each step requires careful optimization to ensure high yields and purity, underscoring the importance of robust synthetic methodologies.

In conclusion, Ethyl 5-cyano-2-ethyl-3-formylphenylacetate (CAS No. 1807200-82-3) represents a fascinating compound with broad applications in pharmaceutical chemistry and chemical biology. Its unique structural features make it a versatile intermediate for drug development and material science innovations. As research continues to uncover new synthetic pathways and pharmacological applications, this compound is poised to play a significant role in advancing scientific discovery.